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Introduction

NF157 is a potent and selective antagonist of the P2Y11 receptor, a G-protein coupled receptor
(GPCR) activated by extracellular ATP.[1][2] The P2Y11 receptor is unique among the P2Y
family as it couples to both Gs and Gq signaling pathways, leading to the activation of adenylyl
cyclase and phospholipase C, respectively. This dual signaling capability implicates P2Y11 in a
variety of physiological processes, including immune response and inflammation.[2][3]
Understanding the dose-response relationship of NF157 is critical for its use as a
pharmacological tool to investigate P2Y11 function and for its potential therapeutic
applications. These application notes provide a detailed analysis of NF157's dose-response
characteristics and protocols for its experimental evaluation.

Data Presentation
Quantitative Analysis of NF157 Activity

The inhibitory potency and selectivity of NF157 have been characterized through various in
vitro assays. The following tables summarize the key quantitative data for NF157.
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Parameter Receptor Value Reference
IC50 P2Y11 463 nM [1]
pKi P2Y11 7.35 [1]
Ki P2Y11 44.3 nM [1]
Table 1: Inhibitory activity of NF157 on the human P2Y11 receptor.
Receptor IC50 / Ki Selectivity Fold (over Reference
P2Y11)
P2Y1 1811 pM (IC50) >650-fold [1]
P2Y2 170 uM (IC50) >650-fold [1]
P2X1 No selectivity [1]
P2X2 3-fold [1]
P2X3 8-fold [1]
P2X4 >22-fold [1]
P2X7 >67-fold [1]

Table 2: Selectivity profile of NF157 against other P2 receptors.

Signaling Pathways and Experimental Workflows
P2Y11 Receptor Signaling Cascade

The P2Y11 receptor, upon activation by an agonist like ATP, initiates two primary signaling

cascades. NF157 acts as an antagonist, blocking these downstream effects.

© 2026 BenchChem. All rights reserved.

2/6

Tech Support


https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.benchchem.com/product/b10771125/docs?utm_src=pdf-body#application-notes-and-protocols-nf157-dose-response-curve-analysis
https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.medchemexpress.com/nf157.html
https://www.benchchem.com/product/b10771125/docs?utm_src=pdf-body#application-notes-and-protocols-nf157-dose-response-curve-analysis
https://www.benchchem.com/product/b10771125/docs?utm_src=pdf-body#application-notes-and-protocols-nf157-dose-response-curve-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

ATP (Agonist) Activates ell Membrane

P2Y11 Receptor
. Inhibit
NF157 (Antagonist) bits

Generates N Aciivates
o \DiG/ : -

Click to download full resolution via product page

Caption: P2Y11 receptor dual signaling pathway.

Experimental Workflow for NF157 Dose-Response
Analysis

A typical workflow for determining the IC50 of NF157 involves a competitive binding assay or a
functional assay measuring the inhibition of agonist-induced downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

